Cas no 50817-30-6 (1-Cyclohexyl-4-phenylquinazolin-2(1H)-one)

• Product Name: 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one
• CAS No: 50817-30-6
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 3167445
• PubChem ID: 84819277
• Update Time: 2025-06-12

1-Cyclohexyl-4-phenylquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one
• 1-cyclohexyl-4-phenyl-1,2-dihydroquinazolin-2-one
• 50817-30-6

• Inchi： 1S/C20H20N2O/c23-20-21-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)22(20)16-11-5-2-6-12-16/h1,3-4,7-10,13-14,16H,2,5-6,11-12H2
• InChI Key： FBYCCABSRPJCII-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1C1CCCCC1

Computed Properties

• Exact Mass: 304.157563266Da
• Monoisotopic Mass: 304.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one

Introduction to 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one (CAS No. 50817-30-6)

1-Cyclohexyl-4-phenylquinazolin-2(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 50817-30-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of biological activities. The structural features of 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one, particularly the presence of a cyclohexyl group and a phenyl ring substituent, contribute to its unique chemical properties and potential therapeutic applications.

The quinazoline scaffold is a privileged structure in drug discovery, with numerous derivatives having demonstrated efficacy in preclinical and clinical studies. The introduction of a cyclohexyl group at the 1-position and a phenyl group at the 4-position in 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one modulates its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation. This compound has been studied for its potential role in inhibiting various biological targets, including kinases and other enzymes involved in cancer progression.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one and its target proteins. These studies have revealed that the compound can bind to specific pockets on enzymes such as tyrosine kinases, which are critical in signal transduction pathways associated with cell proliferation and survival. The cyclohexyl moiety enhances solubility and bioavailability, while the phenyl ring contributes to favorable binding interactions, making this derivative an attractive lead compound for drug development.

In vitro studies have shown that 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one exhibits inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are overexpressed in various types of cancer and are involved in tumor angiogenesis and metastasis. The compound's ability to inhibit these kinases suggests its potential as an anti-cancer agent. Additionally, preclinical trials have indicated that 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one can induce apoptosis in cancer cells while displaying lower toxicity towards normal cells, highlighting its selectivity.

The synthesis of 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one involves multi-step organic reactions, typically starting from readily available precursors such as anthranilic acid derivatives. The introduction of the cyclohexyl group is achieved through nucleophilic substitution or Friedel-Crafts alkylation reactions, while the phenyl ring is often introduced via palladium-catalyzed cross-coupling reactions. These synthetic routes have been optimized to ensure high yield and purity, making large-scale production feasible for further research and development.

One of the key challenges in developing quinazoline derivatives like 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one into therapeutic agents is their metabolic stability. However, structural modifications such as the incorporation of the cyclohexyl group have been shown to enhance metabolic stability by reducing susceptibility to enzymatic degradation. This improvement is crucial for achieving prolonged half-life and enhanced bioavailability in vivo.

The pharmacological profile of 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one has been further explored through structure-based drug design approaches. By leveraging high-resolution crystal structures of target enzymes complexed with quinazoline derivatives, researchers have identified key residues involved in binding interactions. These insights have guided the optimization of the compound's structure to improve its affinity and selectivity. For instance, modifications at the 2-position of the quinazoline ring have been found to significantly enhance binding affinity without compromising solubility.

Emerging evidence suggests that quinazoline derivatives may also possess anti-inflammatory properties. Studies have demonstrated that compounds like 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one can modulate inflammatory pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). This dual functionality makes them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The future direction of research on 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one includes exploring its mechanism of action in greater detail and evaluating its efficacy in clinical trials. Preclinical studies have provided encouraging results, but further investigation is needed to confirm its therapeutic potential in humans. Additionally, exploring novel synthetic routes and optimization strategies will be essential for improving production efficiency and cost-effectiveness.

In conclusion, 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one (CAS No. 50817-30-6) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of chemical properties makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action associated with quinazoline derivatives, compounds like 1-Cyclohexyl-4-phenylquinazolin-2(1H)-one are poised to play a crucial role in addressing unmet medical needs.